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Compound of Interest

Compound Name: (E/Z)-BML264

Cat. No.: B149635 Get Quote

Unable to Identify Compound (E/Z)-BML264
Initial searches for the compound "(E/Z)-BML264" or "BML-264" have not yielded any specific

information related to its use, dosage, or administration in mouse models. The provided name

does not correspond to a readily identifiable research compound in publicly available scientific

literature or databases.

This prevents the creation of the requested detailed Application Notes and Protocols, as no

data on its mechanism of action, experimental use, or established protocols could be located. It

is possible that "(E/Z)-BML264" may be an internal, non-standard, or incorrect designation for a

research molecule.

During the search, information was found on similarly named compounds, specifically BCD-264

and MGK-264. It is conceivable that the requested compound name may be a typographical

error.

BCD-264 is described as a targeted therapy in oncology, acting as a receptor tyrosine kinase

inhibitor. It has been investigated in preclinical animal models for its potential to inhibit tumor

growth.[1]

MGK-264 is identified as an insecticidal synergist that has been studied in rats for its mode

of action related to thyroid gland follicular cell tumors.[2]
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To proceed with this request, a correct and standard name for the compound of interest is

required. Researchers, scientists, and drug development professionals are advised to verify the

chemical name and any associated identifiers (such as CAS number or IUPAC name) before

consulting literature or planning experiments.

Without accurate identification of the compound, it is not possible to provide the requested data

tables, experimental protocols, or visualizations of signaling pathways and workflows. We

recommend clarifying the compound's identity to enable a comprehensive and accurate

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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